Cas no 913376-83-7 (AMG-458)

AMG-458 structure
AMG-458 structure
Product Name:AMG-458
CAS No:913376-83-7
MF:C30H29N5O5
MW:539.581766843796
MDL:MFCD17169989
CID:831478
PubChem ID:24764449
Update Time:2024-10-26

AMG-458 Chemical and Physical Properties

Names and Identifiers

    • AMG 458
    • AMG-458
    • 1-(2-hydroxy-2-methylpropyl)-N-[5-(7-methoxyquinolin-4-yl)oxypyridin-2-yl]-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide
    • 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-1H-Pyrazole-4-carboxamide
    • AMG 458 (AMG-458)
    • AMG-458,AMG458
    • Substituted Pyrazolone,17
    • UNII-4535RW5Y3A
    • 2,3-Dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxamide (ACI)
    • 1-(2-Hydroxy-2-methylpropyl)-N-[5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl]-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
    • AMG-458(AMG458;AMG 458)
    • BDBM24466
    • 4535RW5Y3A
    • AMG-458 (c-Met)
    • s2747
    • NCGC00346670-05
    • HY-14723
    • 1-(2-Hydroxy-2-methylpropyl)-N-(5-((7-methoxyquinolin-4-yl)oxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
    • MLS006010963
    • AMG458
    • SB19374
    • HMS3656H21
    • SMR004702767
    • EX-A2447
    • CS-0003527
    • 1-(2-hydroxy-2-methylpropyl)-N-{5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl}-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
    • AS-16283
    • Substituted Pyrazolone, 17
    • BCP01917
    • AKOS027422876
    • CCG-269954
    • 1-(2-hydroxy-2-methylpropyl)-N-{5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl}-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide
    • BRD-K21782625-001-03-2
    • NCGC00346670-01
    • SW220166-1
    • 1 1H-Pyrazole-4-carboxamide, 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-
    • 1H-Pyrazole-4-carboxamide, 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-(5-((7-methoxy-4-quinolinyl)oxy)-2-pyridinyl)-5-methyl-3-oxo-2-phenyl-
    • DTXCID30161012
    • CHEMBL460472
    • SCHEMBL197714
    • NSC-754346
    • NSC754346
    • 913376-83-7
    • SDCCGSBI-0654459.P001
    • BRD-K21782625-001-02-4
    • 1-(2-Hydroxy-2-methylpropyl)-N-(5-(7-methoxyquinolin-4-yloxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
    • Q27258802
    • AC-36075
    • DTXSID80238521
    • MDL: MFCD17169989
    • Inchi: 1S/C30H29N5O5/c1-19-27(29(37)35(20-8-6-5-7-9-20)34(19)18-30(2,3)38)28(36)33-26-13-11-22(17-32-26)40-25-14-15-31-24-16-21(39-4)10-12-23(24)25/h5-17,38H,18H2,1-4H3,(H,32,33,36)
    • InChI Key: GLBZSOQDAOLMGC-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C)N(CC(C)(C)O)N(C2C=CC=CC=2)C1=O)NC1C=CC(OC2C3C(=CC(=CC=3)OC)N=CC=2)=CN=1

Computed Properties

  • Exact Mass: 539.21700
  • Monoisotopic Mass: 539.21686904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 951
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.339
  • PSA: 123.99000
  • LogP: 5.09870

AMG-458 Security Information

  • Storage Condition:(BD559335)

AMG-458 Pricemore >>

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AMG-458 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  15 min, 40 °C
1.2 18 h, 60 °C
Reference
Discovery of a Potent, Selective, and Orally Bioavailable c-Met Inhibitor: 1-(2-Hydroxy-2-methylpropyl)-N-(5-(7-methoxyquinolin-4-yloxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide (AMG 458)
Liu, Longbin; Siegmund, Aaron; Xi, Ning; Kaplan-Lefko, Paula; Rex, Karen; et al, Journal of Medicinal Chemistry, 2008, 51(13), 3688-3691

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  24 h, rt
Reference
Structure-Based Design of Novel Class II c-Met Inhibitors: 2. SAR and Kinase Selectivity Profiles of the Pyrazolone Series
Liu, Longbin; Norman, Mark H.; Lee, Matthew; Xi, Ning; Siegmund, Aaron; et al, Journal of Medicinal Chemistry, 2012, 55(5), 1868-1897

Production Method 3

Reaction Conditions
Reference
Strategies for chemical synthesis of pyrazolone derivatives and their bio-significance
Dhawan, Sanjeev; Narang, Rakesh; Khatik, Gopal L.; Chopra, Harish Kumar; Nayak, Surendra Kumar, Journal of Chemical and Pharmaceutical Research, 2016, 8(5), 969-981

Production Method 4

Reaction Conditions
Reference
Chemical Reactivity of Methoxy 4-O-Aryl Quinolines: Identification of Glutathione Displacement Products in Vitro and in Vivo
Teffera, Yohannes; Colletti, Adria E.; Harmange, Jean Christophe; Hollis, L. Steven; Albrecht, Brian K.; et al, Chemical Research in Toxicology, 2008, 21(11), 2216-2222

AMG-458 Raw materials

AMG-458 Preparation Products

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